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Compound of Interest

1-[3-

Compound Name:
(Bromomethyl)benzyllpyrazole

CAS No.: 78425-13-5

Cat. No.: B13690924

Get Quote

Chemical Name: 1-[3-(Bromomethyl)benzyl]pyrazole Molecular Formula: C11H11BrN2
Predicted Molecular Weight: 251.12 g/mol

To understand the potential hazards of 1-[3-(Bromomethyl)benzyl]pyrazole, a structural
deconstruction is necessary. The molecule is composed of three key moieties, each
contributing to its overall reactivity and toxicological profile:

o Pyrazole Core: The pyrazole ring is a common heterocyclic scaffold in pharmaceuticals.[3]
The core pyrazole structure is known to be harmful if swallowed, toxic in contact with skin,
and can cause severe skin and eye damage.[4]

o Benzyl Group: While the benzyl group itself is relatively stable, it serves as the linker for the
highly reactive bromomethyl group.

« Bromomethylbenzyl Moiety: This functional group is characteristic of benzyl bromides.
Compounds in this class are potent alkylating agents and are typically lachrymatory (tear-
inducing), corrosive, and cause severe irritation to the skin, eyes, and respiratory tract.[5]
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The hazards associated with analogues like 1-(3-Bromophenyl)-1H-pyrazole and 3-
(Bromomethyl)-1H-pyrazole, which include acute toxicity and severe irritation, strongly inform
the predicted hazard profile of the target compound.[6][7]

Section 2: Predicted Hazard Identification and GHS
Classification

Based on the analysis of its structural components and data from analogous compounds, a
provisional GHS classification for 1-[3-(Bromomethyl)benzyl]pyrazole is summarized below.
This classification should be considered preliminary and handled with the assumption of high

hazard.
Hazard Class GHS Category Basis for Classification
Harmful or Toxic if swallowed.
o Based on pyrazole and
Acute Toxicity, Oral Category 3 or 4 )
brominated pyrazole
analogues.[6]
o Toxic in contact with skin.
Acute Toxicity, Dermal Category 3
Based on pyrazole data.
Causes severe skin burns or
) ) o irritation. Based on the reactive
Skin Corrosion / Irritation Category 1B or 2
bromomethylbenzyl group.[5]
[6]
Causes serious eye damage.
Serious Eye Damage / Based on pyrazole data and
o Category 1 )
Irritation the corrosive nature of benzyl
bromides.[6]
Specific Target Organ Toxicity May cause respiratory
] Category 3 o
(Single Exposure) irritation.[6][8]

Predicted Hazard Statements:

e H301/302: Toxic or Harmful if swallowed.
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H311: Toxic in contact with skin.

H314/315: Causes severe skin burns and eye damage or Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Section 3: First-Aid Measures

In the event of any exposure, immediate action is critical. Emergency services should be
contacted without delay.

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6] If
breathing is difficult or stops, provide artificial respiration and seek immediate medical
attention.[9]

» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
large amounts of water and soap for at least 15 minutes.[6][10] Seek immediate medical
attention.

o Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[6] Immediately call an
ophthalmologist or physician.

 Ingestion: Rinse mouth with water.[6][10] Do NOT induce vomiting.[10] Never give anything
by mouth to an unconscious person.[9][11] Call a poison center or doctor immediately.[6]

Section 4: Safe Handling, Storage, and Engineering
Controls

A proactive approach to safety is paramount when working with a compound of this predicted
hazard level.[2] All laboratory operations must be governed by a comprehensive Chemical
Hygiene Plan.[12]

Engineering Controls: The First Line of Defense
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e Chemical Fume Hood: All handling of 1-[3-(Bromomethyl)benzyl]pyrazole, including
weighing, transfers, and reactions, must be conducted inside a properly functioning chemical
fume hood.[1][5][12] This is crucial to protect researchers from inhaling harmful and corrosive
vapors.[1]

o Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible and
tested regularly.[1]

Personal Protective Equipment (PPE)

Standard laboratory attire, including long pants and closed-toe shoes, is mandatory.[13]

PPE Category Specification Rationale

] ) To prevent skin contact with a
Wear chemically resistant ) ]
- ] substance predicted to be toxic
) gloves (e.g., nitrile, 4 mil ]
Hand Protection o ) and corrosive.[13] Gloves must
minimum).[14] Consider ]
) be inspected before use and
double-gloving. )
disposed of properly.[10]

Tightly fitting safety goggles To protect against splashes of
Eye Protection with side-shields.[10] A face a substance predicted to
shield should also be worn. cause severe eye damage.[9]

) A flame-resistant lab coat, fully ~ To protect skin and clothing
Body Protection )
buttoned.[13][15] from splashes and spills.[13]

Safe Handling Workflow

The following workflow must be adhered to for all procedures involving this compound.
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Caption: Standard Operating Workflow for Handling 1-[3-(Bromomethyl)benzyl]pyrazole.
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Storage and Incompatibilities

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6][10] The storage temperature should be between 2-8°C as recommended for similar
brominated compounds.[7][16] Keep away from direct sunlight and sources of ignition.[17]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and
moisture.[6][18] Store acids and bases in separate cabinets to prevent dangerous reactions.
[21[12]

Section 5: Accidental Release and Spill Response

Prompt and correct response to a spill is essential to mitigate exposure and contamination.[2]

Spill Response Protocol

o Immediate Actions: Alert all personnel in the immediate vicinity and evacuate the area.[10]

e Assessment: From a safe distance, assess the size and nature of the spill. If the spill is
large, involves a fire, or a person is injured, call emergency services immediately.[12][13]

e Containment (Small Spills Only): For minor spills that you are trained to handle, wear
appropriate PPE (including respiratory protection if necessary). Cover the spill with an inert
absorbent material such as vermiculite or sand. Do not use combustible materials.

o Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container
for hazardous waste disposal.[10] Avoid creating dust.[9]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water.[19]

o Disposal: All contaminated materials, including absorbents and PPE, must be placed in a
sealed container and disposed of as hazardous waste.[6][9]

Caption: Decision Logic for Responding to a Chemical Spill.

Section 6: Waste Disposal

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC32910DA&productDescription=1-3-BROMOPHENYL-1H-PYR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.targetmol.com/attachment/sds/75591888257679362/T77507
https://www.bldpharm.com/products/102846-12-8.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71262802.aspx
https://www.combi-blocks.com/msds/JQ-5927.pdf
https://www.fishersci.com/store/msds?partNumber=CC32910DA&productDescription=1-3-BROMOPHENYL-1H-PYR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F849832_en.pdf
https://www.greenwgroup.com/chemical-safety-best-practices-in-the-lab/
https://behindthecrimescene.com/lab-safety-hazardous-chemical-handling-essential-protocols-for-drug-analysis
https://www.greenwgroup.com/chemical-safety-best-practices-in-the-lab/
https://www.targetmol.com/attachment/sds/75591888257679362/T77507
https://behindthecrimescene.com/lab-safety-hazardous-chemical-handling-essential-protocols-for-drug-analysis
https://chemistry.northwestern.edu/safety-information/chemical_safety.html
https://www.targetmol.com/attachment/sds/75591888257679362/T77507
https://datasheets.scbt.com/sds/aghs/en/sc-231317.pdf
https://download.basf.com/p1/000000000030854730_SDS_CPA_IE/en_IE/Nezal_30854730_SDS_CPA_IE_en_1-0.pdf
https://www.fishersci.com/store/msds?partNumber=CC32910DA&productDescription=1-3-BROMOPHENYL-1H-PYR+1GR&vendorId=VN00092202&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-231317.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13690924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Under no circumstances should 1-[3-(Bromomethyl)benzyl]pyrazole or its waste be disposed
of down the drain.[12]

o Waste Categorization: All materials contaminated with this compound, including excess
reagent, reaction mixtures, contaminated labware, and PPE, must be treated as hazardous
chemical waste.

o Containerization: Collect waste in a clearly labeled, sealed, and non-reactive container.[2]
[12]

o Disposal Procedure: Disposal must be handled through an approved hazardous waste
management service in accordance with all local, regional, and national regulations.[6][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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